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Abstract
1-Bromo-3-methylheptane is a halogenated alkane with potential applications in organic

synthesis and as an intermediate in the development of new chemical entities. A thorough

understanding of its physicochemical properties is essential for its effective use in research and

development. This technical guide provides a summary of the available computed data for 1-
Bromo-3-methylheptane, outlines general experimental protocols for the synthesis and

characterization of similar primary bromoalkanes, and discusses the expected trends in its

physical properties based on the broader class of haloalkanes. It is important to note that

specific experimental data for 1-Bromo-3-methylheptane is not readily available in the current

scientific literature.

Introduction
1-Bromo-3-methylheptane (CAS No: 5200-08-8) is an organic compound with the chemical

formula C8H17Br.[1] As a primary alkyl halide, its reactivity is primarily dictated by the carbon-

bromine bond, making it a useful substrate for nucleophilic substitution and elimination

reactions. Its branched alkyl structure can impart specific steric and electronic properties to

molecules into which it is incorporated, which is of interest in medicinal chemistry and materials

science. This guide aims to provide a comprehensive overview of its physicochemical

characteristics to support its application in scientific research.
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Physicochemical Properties
While specific experimentally determined physicochemical data for 1-Bromo-3-methylheptane
are not widely published, we can compile its computed properties and estimate its physical

characteristics based on established trends for homologous and isomeric alkyl halides.

Computed Data Summary
The following table summarizes the computed physicochemical properties for 1-Bromo-3-
methylheptane, primarily sourced from the PubChem database.[1][2]

Property Value Source

Molecular Formula C8H17Br PubChem[1]

Molecular Weight 193.12 g/mol PubChem[1]

XLogP3-AA (LogP) 4.3 Computed by XLogP3 3.0[1]

Hydrogen Bond Donor Count 0
Computed by Cactvs

3.4.6.11[1]

Hydrogen Bond Acceptor

Count
0

Computed by Cactvs

3.4.6.11[1]

Rotatable Bond Count 5
Computed by Cactvs

3.4.6.11[1]

Exact Mass 192.05136 Da Computed by PubChem 2.1[1]

Monoisotopic Mass 192.05136 Da Computed by PubChem 2.1[1]

Topological Polar Surface Area 0 Å²
Computed by Cactvs

3.4.6.11[1]

Heavy Atom Count 9 Computed by PubChem

Complexity 52.5
Computed by Cactvs

3.4.6.11[1]

Discussion of Expected Physical Properties
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Based on the general properties of haloalkanes, the following trends are expected for 1-
Bromo-3-methylheptane:

Boiling Point: Alkyl halides exhibit higher boiling points than their corresponding alkanes due

to increased molecular weight and dipole-dipole interactions.[3][4][5] The boiling point of

bromoalkanes increases with the length of the carbon chain. For isomers, straight-chain

compounds generally have higher boiling points than their branched counterparts due to

greater van der Waals forces. Therefore, the boiling point of 1-Bromo-3-methylheptane is

expected to be slightly lower than that of 1-bromooctane.

Melting Point: The melting points of alkyl halides follow a similar trend to their boiling points,

increasing with molecular mass.[5]

Density: Bromoalkanes are typically denser than water. The density of alkyl bromides is

generally higher than that of the corresponding alkyl chlorides and lower than that of alkyl

iodides.[4][5]

Solubility: Like other haloalkanes, 1-Bromo-3-methylheptane is expected to be insoluble in

water due to its inability to form significant hydrogen bonds.[3][4][5] It should be soluble in

common organic solvents such as ethers, alcohols, and benzene.[3][5]

Refractive Index: The refractive index of organic compounds is related to their density and

molecular polarizability. Bromoalkanes generally have higher refractive indices than their

corresponding alkanes.

Experimental Protocols
The following sections describe general methodologies for the synthesis and purification of

primary bromoalkanes, which can be adapted for 1-Bromo-3-methylheptane.

Synthesis of 1-Bromo-3-methylheptane from 3-Methyl-1-
heptanol
A common and effective method for the synthesis of primary bromoalkanes from primary

alcohols is the reaction with hydrobromic acid, often generated in situ from sodium bromide and

sulfuric acid.[6][7]
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Materials:

3-Methyl-1-heptanol

Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄)

Water (H₂O)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine 3-methyl-1-heptanol, water, and sodium bromide.

Cool the flask in an ice bath and slowly add concentrated sulfuric acid with constant stirring.

Once the addition is complete, assemble a reflux apparatus and heat the mixture to reflux for

a specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

After reflux, allow the mixture to cool to room temperature. Two layers should form: an upper

aqueous layer and a lower organic layer containing the crude 1-bromo-3-methylheptane.

Set up a distillation apparatus and distill the mixture to separate the crude product.

Transfer the distillate to a separatory funnel and wash it sequentially with water, saturated

sodium bicarbonate solution (to neutralize any remaining acid), and finally with water again.
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Separate the organic layer and dry it over an anhydrous drying agent like calcium chloride or

magnesium sulfate.

Perform a final fractional distillation to purify the 1-Bromo-3-methylheptane, collecting the

fraction at its expected boiling point.

Purification of Crude 1-Bromo-3-methylheptane
The crude product from the synthesis will likely contain unreacted alcohol, byproducts, and

residual acid. A standard purification protocol involves washing and distillation.[8][9][10][11]

Procedure:

Washing: The crude 1-bromo-3-methylheptane is transferred to a separatory funnel. It is

washed successively with:

Water, to remove water-soluble impurities.

Cold, concentrated sulfuric acid to remove unreacted alcohol and any alkene byproducts.

Water, to remove residual sulfuric acid.

A saturated solution of sodium bicarbonate to neutralize any remaining acidic impurities.

A final wash with water.

Drying: The washed organic layer is separated and dried over an anhydrous drying agent

such as anhydrous magnesium sulfate or calcium chloride.

Distillation: The dried product is purified by fractional distillation. The fraction boiling at the

correct temperature for 1-Bromo-3-methylheptane is collected.

Visualizations
General Synthesis and Purification Workflow
The following diagram illustrates the general workflow for the synthesis of a primary

bromoalkane from a primary alcohol, followed by purification.
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Synthesis Purification

3-Methyl-1-heptanol +
NaBr + H₂SO₄

Reflux Crude 1-Bromo-3-methylheptane Washing Steps
(H₂O, H₂SO₄, NaHCO₃)

Drying
(Anhydrous MgSO₄) Fractional Distillation Pure 1-Bromo-3-methylheptane

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1-Bromo-3-methylheptane.

Conclusion
While specific experimental data for 1-Bromo-3-methylheptane is limited, this guide provides

a solid foundation for researchers by presenting available computed data, discussing expected

physicochemical trends, and detailing established experimental protocols for its synthesis and

purification. The provided information is intended to facilitate the safe and effective use of 1-
Bromo-3-methylheptane in a laboratory setting. Further experimental characterization of this

compound is encouraged to fill the existing data gaps in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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